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Compound of Interest

Compound Name: Boc-NH-PEG6-amine

Cat. No.: B611221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Boc-NH-PEG6-amine is a heterobifunctional linker widely employed in bioconjugation, drug

delivery, and the synthesis of complex biomolecules such as antibody-drug conjugates (ADCs)

and proteolysis-targeting chimeras (PROTACs).[1][2][3] Its structure comprises a primary

amine at one terminus, a six-unit polyethylene glycol (PEG) spacer, and a primary amine at the

other terminus protected by a tert-butyloxycarbonyl (Boc) group.

The PEG spacer enhances the solubility and stability of the resulting conjugate, improves

pharmacokinetic properties, and reduces immunogenicity.[4][5] The Boc protecting group

allows for a sequential and controlled conjugation strategy. The free amine can be reacted with

an activated functional group, after which the Boc group is removed under acidic conditions to

reveal a new primary amine for a subsequent conjugation step.[4] This strategic protection is

crucial for the precise construction of complex molecular architectures.

Key Applications
PROTAC Synthesis: Boc-NH-PEG6-amine serves as a versatile linker to connect a target

protein-binding ligand and an E3 ubiquitin ligase ligand.[1][6]

Antibody-Drug Conjugates (ADCs): This linker can be used to attach cytotoxic drugs to

antibodies, leveraging the PEG spacer to improve the ADC's pharmacological profile.[2][7]
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Peptide and Protein Modification: Site-specific modification of peptides and proteins to

enhance their therapeutic properties.[8][9]

Surface Modification: Functionalization of nanoparticles and other surfaces for targeted drug

delivery and diagnostic applications.

Physicochemical Properties
A summary of the key physicochemical properties of Boc-NH-PEG6-amine is provided in the

table below.

Property Value Reference(s)

Chemical Formula C₁₉H₄₀N₂O₈ [10]

Molecular Weight 424.53 g/mol [1][10]

Appearance Colorless Liquid

Purity ≥95% [10]

Storage Conditions
-20°C, sealed, dry, protected

from light
[5][10][11]

Solubility Water, DMSO, DMF, DCM [11][12]

Experimental Workflows
The following diagrams illustrate the general workflows for the deprotection of Boc-NH-PEG6-
amine and its subsequent conjugation to molecules bearing either an N-hydroxysuccinimide

(NHS) ester or a carboxylic acid group.
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Boc Deprotection Workflow

Boc-NH-PEG6-NH2

Acidic Treatment
(e.g., TFA in DCM)

H2N-PEG6-NH2
(as TFA salt)

Neutralization
(e.g., DIPEA)

H2N-PEG6-NH2
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Bioconjugation Workflow

Reactants

Reactions

Products

H2N-PEG6-NH2

NHS Ester Coupling
(pH 7.2-8.5)

Amide Coupling
(EDC/NHS)

Molecule A
(with NHS ester)

Molecule B
(with Carboxylic Acid)

Molecule A-NH-PEG6-NH2 Molecule B-NH-PEG6-NH2

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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